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Compound of Interest

Compound Name: 3,4'-Dinitrobenzophenone

Cat. No.: B074715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the hazards and essential safety precautions for

handling 3,4'-Dinitrobenzophenone (CAS No. 1469-74-5). The information is compiled to

ensure the safety of laboratory personnel and the integrity of research outcomes. All

quantitative data is summarized in structured tables for ease of reference, and logical

relationships between hazards and safety measures are visualized.

Chemical and Physical Properties
3,4'-Dinitrobenzophenone is an aromatic nitro compound.[1] Its physical and chemical

properties are crucial for understanding its behavior and for safe handling in a laboratory

setting.
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Property Value Source

Molecular Formula C13H8N2O5 [2][3]

Molecular Weight 272.21 g/mol [2][3][4]

Appearance
White to light yellow to green

powder/crystal

Melting Point 172.0 to 176.0 °C

Boiling Point 471.4 ± 30.0 °C (Predicted) [5]

Density 1.423 ± 0.06 g/cm³ (Predicted) [5]

Solubility Slightly soluble in water. [6]

IUPAC Name
(3-nitrophenyl)-(4-

nitrophenyl)methanone
[2]

Hazard Identification and Classification
3,4'-Dinitrobenzophenone is classified as a hazardous substance. The primary hazard

identified under the Globally Harmonized System (GHS) is its flammability.

Hazard Class GHS Category Signal Word
Hazard
Statement

Pictogram

Flammable

solids
Category 1 Danger

H228:

Flammable solid
🔥

Source:[2][5][7]

In addition to its flammability, it is irritating to the eyes, respiratory system, and skin.[5]

Toxicological Data
Specific toxicological data for 3,4'-Dinitrobenzophenone is not readily available in the public

domain. However, data for the broader class of dinitrophenols (DNPs) suggests that these
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compounds can be toxic.[6] For a related compound, 2,4-Dihydroxybenzophenone, the

following acute toxicity data is available:

Test Species Route Value

LD50 Rat Oral 8,600 mg/kg

Source:

Note: This data is for a related compound and should be used with caution as an indicator of

potential toxicity for 3,4'-Dinitrobenzophenone. The toxicological properties of 3,4'-
Dinitrobenzophenone have not been thoroughly investigated.

Fire and Explosion Hazards
As a flammable solid, 3,4'-Dinitrobenzophenone poses a significant fire risk.[2][5][7]

Parameter Information

Flash Point > 164 °C / > 327.2 °F (for a related compound)

Explosion Hazards

May form explosive mixtures with air on intense

heating. Can be explosive when dry and when

heated or subjected to flame, shock, or friction.

[6]

Hazardous Combustion Products
Nitrogen oxides (NOx), Carbon monoxide (CO),

Carbon dioxide (CO2).[8]

Suitable Extinguishing Media
Dry powder, foam, water spray, carbon dioxide

(CO2).[7]

Unsuitable Extinguishing Media
No limitations of extinguishing agents are given

for this substance/mixture.

Recommended Experimental Protocol for Safe
Handling
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Adherence to a strict experimental protocol is paramount when working with 3,4'-
Dinitrobenzophenone.

5.1. Engineering Controls:

Handle in a well-ventilated place, preferably within a chemical fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment.[7]

Ensure safety showers and eyewash stations are readily accessible.[8]

5.2. Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[9]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[5][8]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN

149 approved respirator.[8]

5.3. Handling Procedures:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[7][10]

Ground and bond container and receiving equipment to prevent static discharge.[7]

Avoid creating dust.[8]

Wash hands and face thoroughly after handling.[10][9]

5.4. Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents and strong bases.[8]
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First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. Get

medical advice/attention if you feel unwell.[7][10]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.[7]

[10]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[10]

Ingestion
Rinse mouth. Get medical advice/attention if you

feel unwell. Do NOT induce vomiting.[7]

Hazard and Precaution Relationship Diagram
The following diagram illustrates the logical flow from the inherent hazards of 3,4'-
Dinitrobenzophenone to the necessary safety precautions.
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Safety Precautions
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Caption: Hazard to Precaution Workflow for 3,4'-Dinitrobenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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